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Compound of Interest

Compound Name: 3,5-Dimethylphenylboronic acid

Cat. No.: B071237 Get Quote

Technical Overview of 3,5-
Dimethylphenylboronic Acid
For Immediate Release

This document provides a concise technical summary of the core physicochemical properties of

3,5-Dimethylphenylboronic acid, a key reagent in organic synthesis. The information is

intended for researchers, chemists, and professionals in the field of drug development and

materials science.

Core Compound Properties
3,5-Dimethylphenylboronic acid is an organoboron compound that is widely utilized as a

building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-

Miyaura coupling.[1] Its chemical structure allows for the introduction of a 3,5-dimethylphenyl

group into more complex molecules.[1] It typically appears as an off-white to light yellow

crystalline powder.[1]

Quantitative Data Summary
The fundamental molecular properties of 3,5-Dimethylphenylboronic acid are summarized in

the table below. This data is essential for stoichiometric calculations in reaction planning and

for the characterization of synthesized compounds.
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Identifier Value Reference

Molecular Formula C8H11BO2 [1][2][3][4][5]

Molecular Weight 149.98 g/mol [1][2][3][4][5][6]

CAS Number 172975-69-8 [1][2][4][5][6]

Experimental Protocols & Methodologies
Detailed experimental protocols for the use of 3,5-Dimethylphenylboronic acid are highly

application-specific. A general procedure for its use in a Suzuki coupling reaction would involve

the following key steps. For precise measurements and conditions, researchers should consult

peer-reviewed literature relevant to their specific synthetic target.

Reaction Setup: A reaction vessel is charged with 3,5-Dimethylphenylboronic acid, an

appropriate aryl halide, a palladium catalyst (e.g., Pd(PPh3)4), and a base (e.g., Na2CO3 or

K3PO4).

Solvent System: A suitable solvent system, often a mixture of an organic solvent (like

toluene, dioxane, or DMF) and water, is added to dissolve the reactants.

Inert Atmosphere: The reaction mixture is typically degassed and placed under an inert

atmosphere (e.g., nitrogen or argon) to prevent oxidation of the catalyst.

Heating & Monitoring: The reaction is heated to the required temperature and monitored for

progress using techniques such as Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup & Purification: Upon completion, the reaction is cooled, and the product is extracted

from the aqueous phase. The organic layers are combined, dried, and the solvent is

removed. The crude product is then purified, commonly by column chromatography or

recrystallization.

Logical Relationship Diagram
The following diagram illustrates the fundamental relationship between the compound's name

and its primary molecular identifiers.
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Core properties of 3,5-Dimethylphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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